BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Myristoyl
Tetrapeptide Ala-Ala-Pro-Val

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Myristoyl tetrapeptide Ala-Ala-Pro-
Val

Cat. No.: B15137364

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myristoyl tetrapeptide Ala-Ala-Pro-Val is a synthetic lipopeptide that has garnered interest in
the fields of dermatology and pharmacology. This guide provides a comprehensive overview of
its physicochemical properties, biological activities, and the experimental methodologies used
for its synthesis, purification, and characterization. The peptide's known functions include the
stimulation of extracellular matrix (ECM) protein synthesis and the inhibition of matrix
metalloproteinases (MMPSs), suggesting its potential in anti-aging and tissue repair applications.
Furthermore, the core tetrapeptide, Ala-Ala-Pro-Val, is a known inhibitor of human neutrophil
elastase (HNE), implicating a role in modulating inflammatory processes. This document
serves as a technical resource for researchers and professionals engaged in the study and
development of therapeutic peptides.

Physicochemical Properties

The physicochemical properties of Myristoyl tetrapeptide Ala-Ala-Pro-Val are crucial for its
formulation, delivery, and biological activity. The covalent attachment of a myristoyl group, a
C14 saturated fatty acid, to the N-terminus of the Ala-Ala-Pro-Val tetrapeptide significantly
increases its lipophilicity, which can enhance its penetration through biological membranes.

Table 1: Physicochemical Properties of Myristoyl Tetrapeptide Ala-Ala-Pro-Val
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Property

Value

Source/Method

Chemical Name

N-Myristoyl-L-alanyl-L-alanyl-

L-prolyl-L-valine

IUPAC Nomenclature

CAS Number 1616261-46-1 Chemical Abstracts Service
Molecular Formula C29H52N406 Calculated

Molecular Weight 568.75 g/mol Calculated

Calculated logP 3 Calculated (e.qg., using

Molinspiration)

Solubility

Limited solubility in aqueous
buffers. Soluble in organic
solvents such as Dimethyl
Sulfoxide (DMSO) and N,N-
Dimethylformamide (DMF).[1]

Inferred from related

compounds

Stability

Stock solutions in organic
solvents are stable for up to 3
months at -20°C. Hydrolysis of
peptide bonds is a primary
degradation pathway in
agueous solutions. Long-term
storage at -80°C is

recommended.

Inferred from related

compounds

Biological Activity and Signaling Pathways

Myristoyl tetrapeptide Ala-Ala-Pro-Val exhibits a range of biological activities primarily

related to skin health and inflammation modulation.

Stimulation of Extracellular Matrix (ECM) Protein

Synthesis

The peptide has been reported to stimulate the expression of key ECM proteins, such as

collagen and fibronectin.[2] This activity is crucial for maintaining the structural integrity and

elasticity of the skin. The proposed signaling pathway involves the interaction of the lipopeptide
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with cell surface receptors on fibroblasts, leading to the activation of downstream signaling
cascades that upregulate the transcription and translation of ECM components.

Fibroblast

[
. o Activation of
Myristoyl-AAPV Fibroblast Receptor SnafansdicionCascace Transcription Factors Increased Gene Expression
(e.g., MAPK/ERK pathway) (.9, AP-1, SP1) of ECM Proteins

Collagen & Fibronectin
Synthesis

Causes

Matrix Metalloproteinases
(e.g., MMP-1, MMP-3, MMP-9)

ECM Degradation
Inflammation &
Tissue Damage

Myristoyl-AAPV

Competitively Inhibits
| |

Contributes to

Human Neutrophil Elastase

Myristoyl-AAPV
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Fmoc Deprotection
Couple Fmoc-Pro-OH

Fmoc Deprotection
Couple Fmoc-Ala-OH

Fmoc Deprotection
Couple Fmoc-Ala-OH

Crude Myristoyl-AAPV

Solid-Phase Peptide Synthesis

Resin Swelling
Fmoc Deprotection
Couple Fmoc-Val-OH

Couple Myristic Acid

Cleavage from Resin

Lyophilization
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Peptide Synthesis (SPPS)

Purification (RP-HPLC)

[ Characterization (MS, NMR) )

Biological Activity Assays

HNE Inhibition Assay ECM Expression Assay MMP Inhibition Assay

Data Analysis & Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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